Cas no 2108442-67-5 (8-(4-bromothiophene-2-carbonyl)-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octane)

• Product Name: 8-(4-bromothiophene-2-carbonyl)-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octane
• CAS No: 2108442-67-5
• MF: C₁₇H₁₇BrN₂O₂S
• MW: 393.298082113266
• CID: 6378344
• PubChem ID: 119103737
• Update Time: 2025-05-19

8-(4-bromothiophene-2-carbonyl)-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 8-(4-bromothiophene-2-carbonyl)-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octane
• (4-bromothiophen-2-yl)-(3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octan-8-yl)methanone
• F6549-8696
• (4-bromothiophen-2-yl)((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)methanone
• AKOS026696544
• 8-(4-bromothiophene-2-carbonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane
• 2108442-67-5

• Inchi： 1S/C17H17BrN2O2S/c18-11-6-16(23-10-11)17(21)20-12-3-4-13(20)8-15(7-12)22-14-2-1-5-19-9-14/h1-2,5-6,9-10,12-13,15H,3-4,7-8H2
• InChI Key： UOSMMNCQOSCSCB-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(N1C2CC(CC1CC2)OC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 392.01941g/mol
• Monoisotopic Mass: 392.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.7Ų

Additional information on 8-(4-bromothiophene-2-carbonyl)-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octane

Comprehensive Overview of 8-(4-bromothiophene-2-carbonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane (CAS No. 2108442-67-5)

The compound 8-(4-bromothiophene-2-carbonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane (CAS No. 2108442-67-5) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex bicyclic framework, combined with the presence of a 4-bromothiophene and pyridin-3-yloxy moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly intrigued by its potential as a modulator of biological targets, given its ability to interact with specific receptors or enzymes.

In recent years, the demand for novel heterocyclic compounds like 8-(4-bromothiophene-2-carbonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane has surged, driven by the need for innovative therapeutics. The bromothiophene group, in particular, is known for its electron-rich properties, which can enhance binding affinity in drug-receptor interactions. Meanwhile, the azabicyclo[3.2.1]octane scaffold contributes to the molecule's rigidity, potentially improving its pharmacokinetic profile. These features align with current trends in drug design, where researchers prioritize compounds with balanced lipophilicity and metabolic stability.

One of the most frequently asked questions about CAS No. 2108442-67-5 revolves around its synthetic accessibility. The compound's intricate structure requires multi-step organic synthesis, often involving palladium-catalyzed cross-coupling reactions to introduce the 4-bromothiophene unit. Additionally, the pyridin-3-yloxy linkage demands careful optimization to ensure regioselectivity. Such synthetic challenges highlight the importance of advanced methodologies in modern organic chemistry, a topic widely discussed in academic and industrial circles.

From a pharmacological perspective, 8-(4-bromothiophene-2-carbonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane has shown preliminary activity in central nervous system (CNS)-related assays. Its ability to cross the blood-brain barrier, attributed to the azabicyclo core, makes it a subject of interest for neurodegenerative disease research. This aligns with the growing public awareness of conditions like Alzheimer's and Parkinson's, which dominate health-related searches online. However, further preclinical studies are necessary to validate its therapeutic potential.

The compound's molecular weight and logP values are also critical parameters for researchers evaluating its drug-likeness. Computational models suggest that CAS No. 2108442-67-5 exhibits favorable properties for oral bioavailability, a key consideration in early-stage drug development. These insights are particularly relevant given the increasing use of AI-driven drug discovery tools, which rely on such data to predict compound behavior. This intersection of traditional chemistry and cutting-edge technology is a hot topic in scientific communities.

In summary, 8-(4-bromothiophene-2-carbonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane represents a fascinating case study in the evolution of bioactive small molecules. Its structural complexity, combined with its potential applications in CNS therapeutics and beyond, positions it as a compound worthy of continued investigation. As the scientific community strives to address unmet medical needs, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.